- Synthesis of smart bimetallic nano-Cu/Ag@SiO2 for clean oxidation of alcohols, New Journal of Chemistry, 2017, 41(22), 13377-13381
Cas no 94569-84-3 (2-Bromo-5-fluorobenzaldehyde)
2-Bromo-5-fluorobenzaldehyde structure
Product Name:2-Bromo-5-fluorobenzaldehyde
CAS No:94569-84-3
Molecular Formula:C7H4BrFO
Molecular Weight:203.008464813232
MDL:MFCD00142872
CID:61735
PubChem ID:2773321
2-Bromo-5-fluorobenzaldehyde Properties
Names and Identifiers
-
- 2-Bromo-5-fluorobenzaldehyde
- 3-BROMO-4-FLUOROBENZALDEHYDE
- 2-bromo-5-fluoro-benzaldehyde
- 2-bromo-5-fluorobenzaldhyde
- 2-bromo-5-fluorophenyl carbaldehyde
- 2-bromo-5-flurobenzaldehyde
- 5-FLUORO-2-BROMO BENZALDEHYDE
- Benzaldehyde,2-bromo-5-fluoro
- 2-Bromo-5-fluorobenzaldehyde (ACI)
- 5-Fluoro-2-bromobenzaldehyde
- 2-BROMO-5-FLUOROBENZALDEHYDE
- 2-Bromo-5-fluorobenzaldehyde,98%
- F1905-7205
- 94569-84-3
- SCHEMBL42391
- MFCD00142872
- 2-Bromo-5-fluorobenzaldehyde, 96%
- J-508367
- NS00120707
- SY002530
- AKOS005259261
- Benzaldehyde, 2-bromo-5-fluoro-
- DB-006013
- B2353
- Z1079442476
- DTXCID90329398
- EN300-98702
- AB03821
- PS-8172
- DTXSID40378371
- BCP14475
- CS-W001148
- AC-2292
-
- MDL： MFCD00142872
- InChIKey： CJUCIKJLMFVWIS-UHFFFAOYSA-N
- Inchi： 1S/C7H4BrFO/c8-7-2-1-6(9)3-5(7)4-10/h1-4H
- SMILES： O=CC1C(Br)=CC=C(F)C=1
Computed Properties
- Exact Mass: 201.94300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 201.943
- Heavy Atom Count: 10
- Complexity: 129
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- LogP: 2.40070
- PSA: 17.07000
- Refractive Index: 1.584
- Boiling Point: 225.8°C at 760 mmHg
- Melting Point: 53.0 to 57.0 deg-C
- Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
- Solubility: Soluble in methanol.
- Color/Form: White solid
- Solubility: Not determined
- Sensitiveness: Air Sensitive
- Density: 1.67
2-Bromo-5-fluorobenzaldehyde Security Information
-
Symbol:
- WGK Germany：3
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R36/37/38
-
Dangerous goods sign：
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Prompt：warning
- Storage Condition：2-8°C
- Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
- Signal Word：Warning
2-Bromo-5-fluorobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2-Bromo-5-fluorobenzaldehyde Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0033M9-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 1g |
$5.00 | 2025-02-19 | |
| A2B Chem LLC | AB43857-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 97% | 1g |
$4.00 | 2024-07-18 | |
| Aaron | AR0033UL-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 98% | 1g |
$3.00 | 2024-07-18 | |
| abcr | AB147351-5 g |
2-Bromo-5-fluorobenzaldehyde, 97%; . |
94569-84-3 | 97% | 5g |
€74.50 | 2023-05-09 | |
| Ambeed | A143953-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 97% | 1g |
$5.0 | 2025-02-26 | |
| Apollo Scientific | PC7398-5g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 5g |
£15.00 | 2025-02-21 | ||
| Enamine | EN300-98702-0.05g |
2-bromo-5-fluorobenzaldehyde |
94569-84-3 | 95% | 0.05g |
$19.0 | 2024-05-20 | |
| Life Chemicals | F1905-7205-0.25g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 95%+ | 0.25g |
$18.0 | 2023-11-21 | |
| TRC | B683995-1g |
2-Bromo-5-fluorobenzaldehyde |
94569-84-3 | 1g |
$ 69.00 | 2023-04-18 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25071-5g |
2-Bromo-5-fluorobenzaldehyde, 98% |
94569-84-3 | 98% | 5g |
￥622.00 | 2023-03-15 |
2-Bromo-5-fluorobenzaldehyde Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Silver , Copper , Silica Solvents: Toluene , Water ; 4 h, 120 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of multicyclic amino acid derivations as potent and selective THP1 inhibitors for treating metastatic bone disease, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of 2-amino-3-arylpropanoic acid and 2-amino-3-heterocyclylpropanoic acid derivatives as tryptophan hydroxylase inhibitors for the treatment of cancer, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of 4-[6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidin-4-yl]-(S)-phenylalanine derivative tryptophan hydroxylase inhibitors for treating osteoporosis, World Intellectual Property Organization, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of pyrimidine derivatives as TPH1 inhibitors, China, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of multicyclic amino acid derivative tryptophan hydroxylase inhibitors and methods of using them for affecting gastrointestinal transit and gastric emptying, World Intellectual Property Organization, , ,
Synthetic Circuit 7
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 2 d, rt
Reference
- Preparation of 4-[6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidin-4-yl]-(S)-phenylalanine derivatives as tryptophan hydroxylase inhibitors, World Intellectual Property Organization, , ,
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide ; 1 h, rt
Reference
- IBX works efficiently under solvent-free conditions in ball milling, RSC Advances, 2014, 4(25), 12834-12839
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Formaldehyde , p-Toluenesulfonic acid Solvents: Tetrahydrofuran , Water ; 15 min, 100 °C
Reference
- Selective ortho-Bromination of Substituted Benzaldoximes Using Pd-Catalyzed C-H Activation: Application to the Synthesis of Substituted 2-Bromobenzaldehydes, Journal of Organic Chemistry, 2011, 76(15), 6414-6420
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Triphenylmethanol Catalysts: Iron chloride (FeCl3) ; 1 h, 55 °C
Reference
- Fe(III)-catalyzed trityl benzyl ether formation and disproportionation cascade reactions to yield benzaldehydes, Tetrahedron, 2015, 71(38), 6744-6748
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; rt
Reference
- Metal-Catalyzed Cycloisomerization of Enyne Functionalities via a 1,3-Alkylidene Migration, Journal of the American Chemical Society, 2006, 128(29), 9340-9341
Synthetic Circuit 12
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 8 h, 60 °C
Reference
- Silver-Catalyzed Stereoselective [3+2] Cycloadditions of Cyclopropyl-Indanimines with Carbonyl Compounds, Advanced Synthesis & Catalysis, 2013, 355(8), 1545-1552
Synthetic Circuit 13
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Chloroform ; 10 min, 0 °C; 45 - 60 min, rt
1.2 Solvents: Chloroform ; 10 - 15 h, 0 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, 0 °C
1.2 Solvents: Chloroform ; 10 - 15 h, 0 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, 0 °C
Reference
- One-Pot Tandem Amidation, Knoevenagel Condensation, and Palladium-Catalyzed Wacker Type Oxidation/C-O Coupling: Synthesis of Chromeno-Annulated Imidazopyridines, Journal of Organic Chemistry, 2018, 83(15), 8026-8035
Synthetic Circuit 14
Reaction Conditions
1.1 Reagents: Triphenylmethanol Catalysts: [1,1,1-Trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamidato-κN](triphenyl… ; rt → 140 °C; 1 h, 140 °C
Reference
- Process for synthesis oxidation of benzyl alcohols with gold catalyst, China, , ,
Synthetic Circuit 15
Reaction Conditions
Reference
- Thermolytic Synthesis of Naphthalenes via Intramolecular Cyclocondensation of o-Phenylallylbenzaldehydes, Synthesis, 2018, 50(17), 3408-3419
Synthetic Circuit 16
Reaction Conditions
Reference
- Diaryl macrocycles as modulators of protein kinases and their preparation, World Intellectual Property Organization, , ,
Synthetic Circuit 17
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Biphenyl , Sodium bicarbonate , Tetrabutylammonium chloride , Tempo , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Dichloromethane , Water ; 48 h, rt
Reference
- TEMPO-Mediated Oxidation of Primary Alcohols to Aldehydes under Visible Light and Air, Chinese Journal of Chemistry, 2014, 32(2), 117-122
2-Bromo-5-fluorobenzaldehyde Raw materials
2-Bromo-5-fluorobenzaldehyde Preparation Products
2-Bromo-5-fluorobenzaldehyde Suppliers
JU SHENG HUA XUE YAN JIU YUAN
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WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:94569-84-3)
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J&K Scientific
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:94569-84-3)
MR./MRS.:TANG SI LEI
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Email:2881489226@qq.com
2-Bromo-5-fluorobenzaldehyde Related Literature
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:94569-84-3)2-Bromo-5-fluorobenzaldehyde
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:94569-84-3)2-Bromo-5-fluorobenzaldehyde
Purity:99%/99%
Quantity:500g/1kg
Price($):166.0/290.0